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Compound of Interest

Compound Name: PTP Inhibitor IV

Cat. No.: B1663055 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the effective use of PTP Inhibitor IV, a potent and

reversible inhibitor of protein tyrosine phosphatases (PTPs).

Protein tyrosine phosphatases are a critical family of enzymes that regulate a wide array of

cellular processes, including cell growth, differentiation, and metabolism, by dephosphorylating

tyrosine residues on proteins.[1][2] The dysregulation of PTP activity has been implicated in

numerous diseases, making PTP inhibitors valuable tools for both basic research and

therapeutic development.[3][2] PTP Inhibitor IV, in particular, has been shown to inhibit several

PTPs, including SHP-2, PTP1B, and DUSP14, thereby impacting various signaling pathways.

[4][5][6][7]

Physicochemical and Inhibitory Properties
PTP Inhibitor IV, also known as bis(4-Trifluoromethylsulfonamidophenyl)-1,4-

diisopropylbenzene, is a small molecule inhibitor with the following properties:[8]
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Property Value Reference

CAS Number 329317-98-8 [8]

Molecular Formula C₂₆H₂₆F₆N₂O₄S₂ [7][8]

Molecular Weight 608.6 g/mol [7][8]

Appearance White to off-white solid

Purity ≥95% (HPLC) [4][8]

Inhibitory Activity (IC₅₀)
PTP Inhibitor IV demonstrates inhibitory activity against a range of protein tyrosine

phosphatases:

Phosphatase IC₅₀ (µM) Reference

SHP-2 1.8 [5][6][7]

PTP1B 2.5 [5][6][7]

DUSP14 5.21 [5][6]

PTP-β 6.4 [5][6][7]

PTP-μ 6.7 [5][6][7]

PTP-ε 8.4 [5][6][7]

PTP-Meg-2 13 [5][6][7]

PTP-σ 20 [5][6][7]

Solubility and Preparation of Stock Solutions
Proper dissolution and storage of PTP Inhibitor IV are crucial for maintaining its activity and

ensuring experimental reproducibility.
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Solvent Solubility Reference

DMSO

25 mg/mL (41.07 mM) 225

mg/mL (369.7 mM) with

sonication

[7] [5]

DMF 30 mg/mL [7]

Ethanol 25 mg/mL [7]

Acetonitrile (ACN) Soluble [4]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [7]

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Weighing: Accurately weigh out the desired amount of PTP Inhibitor IV powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 0.6086 mg of the inhibitor.

Dissolution: Add the appropriate volume of high-purity DMSO to the inhibitor powder. To

continue the example, add 100 µL of DMSO.

Mixing: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming (e.g.,

in a 37°C water bath) and sonication can be used to aid dissolution if necessary.[5]

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[6]

Before use, equilibrate the solution to room temperature and ensure no precipitate has

formed.[4]

Experimental Protocols
In Vitro Kinase Assay to Assess PTP Inhibition
This protocol describes a general method to evaluate the inhibitory effect of PTP Inhibitor IV
on a specific protein tyrosine phosphatase in a cell-free system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [PTP Inhibitor IV: Comprehensive Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663055#ptp-inhibitor-iv-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1663055#ptp-inhibitor-iv-solubility-and-preparation
https://www.benchchem.com/product/b1663055#ptp-inhibitor-iv-solubility-and-preparation
https://www.benchchem.com/product/b1663055#ptp-inhibitor-iv-solubility-and-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

